![molecular formula C13H20Cl2N4 B2809285 2-((1,4-diazepan-1-yl)methyl)-1H-benzo[d]imidazole dihydrochloride CAS No. 1351648-55-9](/img/structure/B2809285.png)
2-((1,4-diazepan-1-yl)methyl)-1H-benzo[d]imidazole dihydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
Synthesis and Characterization of Heterocyclic Compounds
Research has shown significant interest in the synthesis and characterization of heterocyclic compounds, including those related to 1H-benzo[d]imidazole derivatives. These compounds, through innovative synthetic routes, have been explored for their potential in creating novel molecules with potential applications in medicinal chemistry and materials science. For example, the study by Dzedulionytė et al. (2022) discusses a general approach towards the synthesis of tetrahydro-1,4-diazepinones and related compounds, highlighting the versatility of benzo[d]imidazole derivatives in synthesizing fused heterocyclic compounds (Dzedulionytė et al., 2022).
Antimicrobial and Antioxidant Agents
Another area of application is the development of antimicrobial and antioxidant agents. Compounds bearing the benzo[d]imidazole moiety have been synthesized and evaluated for their in-vitro antimicrobial activity and antioxidant properties. For instance, Naraboli and Biradar (2017) synthesized benzodiazepines bearing benzimidazole/benzothiazole and indole moieties, showing potent antimicrobial activity against a range of bacteria and fungi, as well as significant antioxidant activity (Naraboli & Biradar, 2017).
Anticancer Activity
The anticancer potential of benzo[d]imidazole derivatives has been a focus of several studies. Verma et al. (2015) synthesized a series of compounds evaluated for their in vitro antimicrobial and anticancer activities, with some showing significant potency against cancer cell lines (Verma et al., 2015).
Anti-tubercular Activity
The search for new anti-tubercular agents has led to the design and synthesis of compounds incorporating the benzo[d]imidazole structure. Naidu et al. (2016) reported on the synthesis and evaluation of various derivatives for their in vitro anti-tubercular activity against Mycobacterium tuberculosis, with some compounds exhibiting moderate to good activity (Naidu et al., 2016).
Nonlinear Optical (NLO) Properties
Heterocyclic compounds derived from benzo[d]imidazole have also been investigated for their potential in nonlinear optical (NLO) applications. Studies like the one by Almansour et al. (2016) explore the NLO properties of benzimidazole-tethered oxazepine hybrids, indicating their suitability for such technological applications (Almansour et al., 2016).
Mechanism of Action
Target of Action
It is known that imidazole-based compounds have a broad spectrum of antibacterial activity against selected bacterial strains .
Mode of Action
Imidazole-based compounds are known to interact with their targets and cause changes that result in their antibacterial activity .
Result of Action
It is known that imidazole-based compounds have antibacterial activity .
properties
IUPAC Name |
2-(1,4-diazepan-1-ylmethyl)-1H-benzimidazole;dihydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N4.2ClH/c1-2-5-12-11(4-1)15-13(16-12)10-17-8-3-6-14-7-9-17;;/h1-2,4-5,14H,3,6-10H2,(H,15,16);2*1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VMQDIWKQSSTFIR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCN(C1)CC2=NC3=CC=CC=C3N2.Cl.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20Cl2N4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.